Cas no 1060261-71-3 (1-(4-fluorophenyl)-3-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)urea)

• Product Name: 1-(4-fluorophenyl)-3-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)urea
• CAS No: 1060261-71-3
• MF: C₂₀H₁₆FN₅O₂
• MW: 377.371747016907
• CID: 6025285
• PubChem ID: 25858795
• Update Time: 2025-05-21

1-(4-fluorophenyl)-3-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)urea
• 1-(4-fluorophenyl)-3-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]urea
• 1-(4-fluorophenyl)-3-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)urea
• 1-(4-fluorophenyl)-3-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)urea
• F5075-5757
• VU0633636-1
• AKOS024495356
• 1060261-71-3

• Inchi： 1S/C20H16FN5O2/c1-28-19-10-9-18-24-17(12-26(18)25-19)13-3-2-4-16(11-13)23-20(27)22-15-7-5-14(21)6-8-15/h2-12H,1H3,(H2,22,23,27)
• InChI Key： OBONKEKOXQNHQN-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C=C1)C(NC1=CC=CC(C2=CN3C(=N2)C=CC(OC)=N3)=C1)=O

Computed Properties

• Exact Mass: 377.12880293g/mol
• Monoisotopic Mass: 377.12880293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.6Ų

Additional information on 1-(4-fluorophenyl)-3-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)urea

Comprehensive Overview of 1-(4-fluorophenyl)-3-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)urea (CAS No. 1060261-71-3)

The compound 1-(4-fluorophenyl)-3-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)urea (CAS No. 1060261-71-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl moiety and a methoxyimidazo[1,2-b]pyridazine core, positions it as a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting protein kinases and other enzymatic pathways, which are critical in treating various diseases.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The urea linkage in this compound enhances its binding affinity to biological targets, making it a valuable scaffold for designing kinase inhibitors. This aligns with current trends in oncology research, where kinase inhibitors are being explored for their efficacy in combating resistant cancer types. The inclusion of a fluorine atom further optimizes the compound's pharmacokinetic properties, such as metabolic stability and membrane permeability.

The synthesis and characterization of CAS No. 1060261-71-3 involve sophisticated organic chemistry techniques, including cross-coupling reactions and heterocyclic ring formation. Its imidazo[1,2-b]pyridazine core is particularly noteworthy, as this heterocycle is increasingly recognized for its role in modulating biological activity. Researchers are also investigating the compound's potential in neurodegenerative disease models, given its ability to cross the blood-brain barrier—a hot topic in contemporary drug development.

From an industrial perspective, 1-(4-fluorophenyl)-3-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)urea represents a strategic intermediate for producing high-value pharmaceuticals. Its methoxy group offers versatility for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This approach is central to modern drug discovery pipelines, where efficiency and scalability are paramount. Additionally, the compound's fluorinated aromatic component aligns with the growing emphasis on fluorinated drugs, which exhibit enhanced bioavailability and target selectivity.

Environmental and regulatory considerations are also critical when discussing CAS No. 1060261-71-3. The compound's design incorporates principles of green chemistry, such as reduced halogenated waste and optimized synthetic routes. This resonates with the pharmaceutical industry's shift toward sustainable practices, a topic frequently searched by professionals in the field. Furthermore, its stability under physiological conditions makes it a viable candidate for oral drug formulations, addressing a common challenge in medicinal chemistry.

In summary, 1-(4-fluorophenyl)-3-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)urea exemplifies the intersection of innovation and practicality in modern drug development. Its multifaceted applications—from kinase inhibition to central nervous system targeting—highlight its relevance in addressing unmet medical needs. As research progresses, this compound is poised to play a pivotal role in advancing therapeutic solutions for complex diseases.